5-chloro-N-{3-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}thiophene-2-sulfonamide

• IUPAC Name: 5-chloro-N-[3-(6-morpholin-4-ylpyridazin-3-yl)phenyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C18H17ClN4O3S2/c19-16-5-7-18(27-16)28(24,25)22-14-3-1-2-13(12-14)15-4-6-17(21-20-15)23-8-10-26-11-9-23/h1-7,12,22H,8-11H2
• InChI Key: HOBMPUOKMFOYCH-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NN=C(C=C2)C3=CC(=CC=C3)NS(=O)(=O)C4=CC=C(S4)Cl
• Molecular Formula: C18H17ClN4O3S2
• Molecular Weight: 436.9 g/mol

Description

Molecular Structure Analysis

The molecular structure of a similar compound, “4-(4-chlorophenyl)-6-(morpholin-4-yl)pyridazin-3(2H)-one”, has been studied. The morpholine ring adopts a chair conformation, with the exocyclic N—C bond in an equatorial orientation. The 1,6-dihydropyridazine ring is essentially planar, with a maximum deviation of 0.014 (1) Å, and forms a dihedral angle of 40.16 (7)° with the plane of the benzene ring.

Scientific Research Applications

Antifungal Activity

The compound’s chemical structure suggests potential antifungal properties. Researchers have investigated its effects against fungal pathogens, aiming to develop novel antifungal agents. .

PDE-III Inhibition

PDE-III (Phosphodiesterase-III) inhibitors play a crucial role in cardiovascular medicine. The compound’s pyridazinone ring may interact with PDE-III, making it a candidate for cardiovascular drug development. .

Mechanism of Action

Target of Action

Compounds with similar structures, such as pyridazine and pyridazinone derivatives, have been shown to interact with a wide range of biological targets . These targets are often involved in various physiological effects, contributing to the compound’s diverse pharmacological activities .

Mode of Action

It’s known that pyridazinone derivatives can exhibit enhanced potency when a methyl group is present at certain positions in the dihydropyridazinone ring . This suggests that the compound’s interaction with its targets may involve specific structural features that enhance its binding affinity and efficacy .

Biochemical Pathways

Pyridazine and pyridazinone derivatives have been associated with a wide range of pharmacological activities, suggesting that they may affect multiple biochemical pathways . These activities include antimicrobial, antidepressant, anti-hypertensive, anticancer, antiplatelet, antiulcer, and various other anticipated biological activities .

Result of Action

Given the wide range of pharmacological activities associated with pyridazine and pyridazinone derivatives, it’s likely that the compound’s action results in a variety of molecular and cellular effects .